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Compound of Interest

Compound Name:
2-bromo-N-

methylbenzenesulfonamide

Cat. No.: B1270548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes for producing

2-bromo-N-methylbenzenesulfonamide, a valuable building block in medicinal chemistry and

drug development. This document details the necessary starting materials, experimental

protocols, and quantitative data to facilitate its synthesis in a laboratory setting.

Retrosynthetic Analysis
A retrosynthetic analysis of the target molecule, 2-bromo-N-methylbenzenesulfonamide,

reveals a straightforward and efficient synthetic pathway. The primary disconnection occurs at

the sulfonamide bond, identifying 2-bromobenzenesulfonyl chloride and methylamine as the

key precursors. The synthesis of 2-bromobenzenesulfonyl chloride can be achieved from

readily available starting materials such as 2-bromoaniline or 2-aminobenzenesulfonic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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